4-({[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]methyl}thio)aniline

• IUPAC Name: 4-[[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]methylsulfanyl]aniline
• InChI: InChI=1S/C16H13N3O3S/c17-11-2-4-12(5-3-11)23-8-15-18-19-16(22-15)10-1-6-13-14(7-10)21-9-20-13/h1-7H,8-9,17H2
• InChI Key: VTNATYXLHLJPNE-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN=C(O3)CSC4=CC=C(C=C4)N
• Molecular Formula: C16H13N3O3S
• Molecular Weight: 327.4 g/mol

Description

4-({[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]methyl}thio)aniline is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields, including medicine, agriculture, and materials science. This compound is also known as BODIPY-thioaniline and has a unique molecular structure that makes it a versatile compound for a wide range of applications.

Mechanism of Action

BODIPY-thioaniline works by binding to specific targets in biological samples, such as proteins, DNA, and RNA. The compound emits a fluorescent signal when it binds to these targets, allowing researchers to visualize and study their function and behavior.
Biochemical and Physiological Effects:
BODIPY-thioaniline has been shown to have minimal biochemical and physiological effects on biological samples. The compound is non-toxic and non-invasive, making it an ideal probe for studying living cells and tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BODIPY-thioaniline in lab experiments is its high sensitivity and specificity. The compound can detect even small changes in biological samples, making it an ideal tool for studying complex biological processes. However, one limitation of using this compound is its high cost, which may limit its use in some research settings.

Future Directions

There are several future directions for the use of BODIPY-thioaniline in scientific research. One potential application is in the development of new diagnostic tools for diseases such as cancer and Alzheimer's. The compound could also be used in the development of new materials with unique optical and electronic properties. Additionally, further research is needed to explore the potential of BODIPY-thioaniline in the field of agriculture, particularly in the development of new pesticides and herbicides.

Synthesis Methods

The synthesis of 4-({[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]methyl}thio)aniline involves the use of several chemical reagents and techniques. One of the most common methods of synthesizing this compound is through the reaction of 5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-thiol with 4-iodoaniline in the presence of a palladium catalyst. The resulting product is then purified through column chromatography to obtain pure BODIPY-thioaniline.

Scientific Research Applications

The unique molecular structure of BODIPY-thioaniline makes it a promising compound for various scientific research applications. One of the most significant applications of this compound is in the field of fluorescence imaging. BODIPY-thioaniline has a high quantum yield and excellent photostability, making it an ideal fluorescent probe for imaging biological samples.